Cas no 1638760-04-9 (methyl 4-{[(tert-butoxy)carbonyl]amino}bicyclo[2.1.1]hexane-1-carboxylate)

• Product Name: methyl 4-{[(tert-butoxy)carbonyl]amino}bicyclo[2.1.1]hexane-1-carboxylate
• CAS No: 1638760-04-9
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• MDL: MFCD28501334
• CID: 5579695
• PubChem ID: 124249220
• Update Time: 2026-03-11

methyl 4-{[(tert-butoxy)carbonyl]amino}bicyclo[2.1.1]hexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{[(tert-butoxy)carbonyl]amino}bicyclo[2.1.1]hexane-1-carboxylate
• Bicyclo[2.1.1]hexane-1-carboxylic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester
• methyl 4-(tert-butoxycarbonylamino)bicyclo[2.1.1]hexane-1-carboxylate
• MFCD28501334
• C90184
• Methyl 4-((t-butoxycarbonyl)amino)bicyclo[2.1.1]hexane-1-carboxylate
• methyl 4-((tert-butoxycarbonyl)amino)bicyclo[2.1.1]hexane-1-carboxylate
• methyl4-{[(tert-butoxy)carbonyl]amino}bicyclo[2.1.1]hexane-1-carboxylate
• PS-15455
• Methyl4-((tert-butoxycarbonyl)amino)bicyclo[2.1.1]hexane-1-carboxylate
• methyl 4-[(2-methylpropan-2-yl)oxycarbonylamino]bicyclo[2.1.1]hexane-1-carboxylate
• SB12463
• 1638760-04-9
• methyl 4-[(tert-butoxycarbonyl)amino]bicyclo[2.1.1]hexane-1-carboxylate
• CS-0184675

• MDL： MFCD28501334
• Inchi： 1S/C13H21NO4/c1-11(2,3)18-10(16)14-13-6-5-12(7-13,8-13)9(15)17-4/h5-8H2,1-4H3,(H,14,16)
• InChI Key： NYYMNNVTHJWZJC-UHFFFAOYSA-N
• SMILES： C12(C(OC)=O)CC(NC(OC(C)(C)C)=O)(C1)CC2

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 334.9±31.0 °C(Predicted)
• pka: 12.17±0.40(Predicted)

Additional information on methyl 4-{[(tert-butoxy)carbonyl]amino}bicyclo[2.1.1]hexane-1-carboxylate

Methyl 4-{[(tert-Butoxy)carbonyl]amino}bicyclo[2.1.1]hexane-1-carboxylate (CAS No. 1638760-04-9): An Overview

Methyl 4-{[(tert-butoxy)carbonyl]amino}bicyclo[2.1.1]hexane-1-carboxylate (CAS No. 1638760-04-9) is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, often referred to as a protected amino acid derivative, is characterized by its bicyclic structure and the presence of a tert-butoxycarbonyl (Boc) protecting group, which makes it an ideal intermediate for various synthetic pathways.

The molecular formula of methyl 4-{[(tert-butoxy)carbonyl]amino}bicyclo[2.1.1]hexane-1-carboxylate is C₁₃H₂₃NO₄, and its molecular weight is approximately 257.32 g/mol. The compound's structure consists of a bicyclo[2.1.1]hexane core, which provides rigidity and conformational stability, making it particularly useful in the synthesis of complex molecules with specific spatial arrangements.

In recent years, the synthetic applications of this compound have been extensively explored. One notable application is in the synthesis of peptide mimetics and protein-protein interaction inhibitors. The Boc protecting group can be selectively removed under mild conditions, allowing for the controlled introduction of amino functionalities in complex synthetic sequences. This property has been leveraged in the development of novel therapeutics targeting various diseases, including cancer and neurodegenerative disorders.

The stability and reactivity of methyl 4-{[(tert-butoxy)carbonyl]amino}bicyclo[2.1.1]hexane-1-carboxylate have also been studied in detail. The compound exhibits good stability under standard laboratory conditions, making it suitable for long-term storage and use in multi-step synthetic processes. However, it is important to note that the Boc group can be removed using acidic conditions, such as trifluoroacetic acid (TFA), to yield the corresponding amine.

Recent research has highlighted the potential of this compound in the development of drug delivery systems and nanomaterials. The rigid bicyclic structure provides a stable platform for functionalization with various moieties, including targeting ligands and imaging agents. This has led to its use in the design of nanoparticles and polymeric carriers for targeted drug delivery applications.

In the context of medicinal chemistry, methyl 4-{[(tert-butoxy)carbonyl]amino}bicyclo[2.1.1]hexane-1-carboxylate has been used as a key intermediate in the synthesis of several bioactive compounds. For example, it has been employed in the preparation of antibiotics, anti-inflammatory agents, and antiviral drugs. The ability to introduce specific functional groups at precise positions within the molecule allows for fine-tuning of pharmacological properties, such as solubility, bioavailability, and target specificity.

The synthetic versatility of this compound has also been demonstrated in the field of organic synthesis. Its use as a building block in the construction of complex natural products has been reported in several studies. For instance, it has been utilized in the total synthesis of complex alkaloids and terpenoids, where its rigid structure and functional groups play crucial roles in controlling stereochemistry and conformation.

In addition to its applications in medicinal chemistry and organic synthesis, methyl 4-{[(tert-butoxy)carbonyl]amino}bicyclo[2.1.1]hexane-1-carboxylate has shown promise in the development of materials science applications. Its unique structural features make it an attractive candidate for the design of self-assembling materials and supramolecular assemblies. These materials have potential applications in areas such as catalysis, sensing, and energy storage.

The environmental impact and safety profile of methyl 4-{[(tert-butoxy)carbonyl]amino}bicyclo[2.1.1]hexane-1-carboxylate have also been considered in recent studies. It is generally regarded as a safe compound for laboratory use when proper handling procedures are followed. However, as with any chemical compound, appropriate safety measures should be taken to prevent exposure to skin or inhalation.

In conclusion, methyl 4-{[(tert-butoxy)carbonyl]amino}bicyclo[2.1.1]hexane-1-carboxylate (CAS No. 1638760-04-9) is a valuable compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and functional groups make it an ideal intermediate for the development of novel therapeutics, drug delivery systems, and advanced materials.